Cas no 55775-99-0 (Methyl 2,6-Dichloro-3-nitrobenzoate)

• Product name: Methyl 2,6-Dichloro-3-nitrobenzoate
• CAS No: 55775-99-0
• MF: C₈H₅NO₄Cl₂
• MW: 250.036
• MDL: MFCD06203965
• CID: 3384816
• PubChem ID: 13382400

Methyl 2,6-Dichloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,6-DICHLORO-3-NITRO-, METHYL ESTER
• Methyl 2,6-dichloro-3-nitrobenzoate
• 2,6-Dichloro-3-nitro-benzoic acid methyl ester
• 2,6-Di chloro-3-nitro benzoic acid methyl ester
• methyl 2,6-dichloro-3-nitrobenzoate
• G40492
• 861-859-2
• methyl2,6-dichloro-3-nitrobenzoate
• SCHEMBL4695615
• 55775-99-0
• CS-0245588
• HRRKWVIUFQWYMG-UHFFFAOYSA-N
• EN300-307119
• Benzoic acid, 2,6-dichloro-3-nitro-, methyl ester
• Methyl 2,6-Dichloro-3-nitrobenzoate

• MDL： MFCD06203965
• Inchi： InChI=1S/C8H5Cl2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3
• InChI Key： HRRKWVIUFQWYMG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 248.9595630Da
• Monoisotopic Mass: 248.9595630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Additional information on Methyl 2,6-Dichloro-3-nitrobenzoate

测试